2-ethyl-N-[7-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl]butanamide

Specification

• Molecular Formula: C20H22FN3O2
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 2-ethyl-N-[7-(4-fluorophenyl)-5-oxo-7,8-dihydro-6H-quinazolin-2-yl]butanamide
• Standard InChI: InChI=1S/C20H22FN3O2/c1-3-12(4-2)19(26)24-20-22-11-16-17(23-20)9-14(10-18(16)25)13-5-7-15(21)8-6-13/h5-8,11-12,14H,3-4,9-10H2,1-2H3,(H,22,23,24,26)
• Standard InChI Key: DTNHSVBPPGZQTA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NC=C2C(=N1)CC(CC2=O)C3=CC=C(C=C3)F

Introduction

2-ethyl-N-[7-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl]butanamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. Its unique structure, which includes a tetrahydroquinazolin core linked to a butanamide side chain and a fluorinated aromatic group, suggests potential therapeutic applications due to its diverse functional groups.

Key Features:

• Molecular Formula: C20H22FN3O2

• Molecular Weight: 355.4 g/mol

• Chemical Class: Quinazoline derivatives

Synthesis Steps:

• Cyclization: Often involves reagents like phosphorous oxychloride.

• Side-Chain Modifications: Utilizes various alkyl halides.

• Purification: Techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) are used.

Biological Activities and Potential Applications

Preliminary studies have shown promising biological activities for this compound, although the specific mechanisms of action and biological targets remain under investigation. Its potential applications span various therapeutic areas, including oncology and neurology, due to the diverse biological activities associated with quinazoline derivatives.

Potential Applications:

• Oncology: Potential anticancer properties.

• Neurology: Possible neuroprotective effects.

• Other Therapeutic Areas: Further research is needed to explore additional applications.

Interaction Studies and Mechanism of Action

Understanding the interactions of 2-ethyl-N-[7-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl]butanamide with biological targets is crucial for elucidating its mechanism of action. Techniques such as molecular docking are employed to study binding affinities with enzymes or receptors. These studies are essential for optimizing its pharmacological profile.

Interaction Techniques:

• Molecular Docking: To assess binding modes with biological targets.

• In Vitro Assays: For evaluating biological activity.

Comparison with Similar Compounds

Several compounds share structural features or biological activities with 2-ethyl-N-[7-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl]butanamide. These include simpler analogs like N-(4-Fluorophenyl)acetamide and more complex structures such as Ethyl 7-(4-fluorophenyl)-2-methylquinoline.

Comparison Table:

Compound Name	Structural Features	Unique Aspects
N-(4-Fluorophenyl)acetamide	Fluorophenyl group and acetamide moiety	Simpler structure; lacks tetrahydroquinazolin core
Ethyl 7-(4-fluorophenyl)-2-methylquinoline	Related quinoline structure	Different ring system; potential variation in biological activity
2-ethyl-N-[7-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl]butanamide	Tetrahydroquinazolin core with butanamide side chain and fluorophenyl group	Complex structure with potential for distinct biological activities

Future Research Directions

Further research is needed to fully explore the therapeutic potential of 2-ethyl-N-[7-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydroquinazolin-2-yl]butanamide. This includes detailed studies on its mechanism of action, structure-activity relationships, and potential applications in drug development.

Research Needs:

• Mechanism of Action: Detailed studies to identify specific biological targets.

• Structure-Activity Relationships: Modifications to enhance binding affinity and biological activity.

• Preclinical Trials: To assess safety and efficacy in vivo.